Cas no 150058-29-0 (2-Ethoxy-1-2'-1-(trityl)-1H-tetrazol-5-yl1,1'-biphenyl-4-ylmethyl-1H-benzimidazole-4-carboxylic acid methyl ester)

• Product Name: 2-Ethoxy-1-2'-1-(trityl)-1H-tetrazol-5-yl1,1'-biphenyl-4-ylmethyl-1H-benzimidazole-4-carboxylic acid methyl ester
• CAS No: 150058-29-0
• MF: C₄₄H₃₆N₆O₃
• MW: 696.795049667358
• CID: 903903
• PubChem ID: 15654710
• Update Time: 2025-04-19

2-Ethoxy-1-2'-1-(trityl)-1H-tetrazol-5-yl1,1'-biphenyl-4-ylmethyl-1H-benzimidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-1-[[2'-[1-(trityl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylic Acid Methyl Ester (Candesartan Impurity)
• LogP
• 2-Ethoxy-1-[[2?-[1-(trityl)-1H-tetrazol-5-yl][1,1?-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylic Acid Methyl Est...
• 2-ETHOXY-1-[[2'-[1-(TRITYL)-1H-TETRAZOL-5-YL][1,1'-BIPHENYL]-4-YL]METHYL]-1H-BENZIMIDAZOLE-4-CARBOXYLIC ACID METHYL EST...
• 2-Ethoxy-1-[[2'-[1-(trityl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylic Acid Methyl Ester (Ca
• methyl 2-ethoxy-1-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• Candesartan Methyl Ester N1-Trityl Analog
• 2-Ethoxy-1-[[2'-[1-(triphenylMethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]Methyl]-1H-benziMidazole-4-carboxylic Acid Methyl Ester
• 22-Ethoxy-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic acid methyl ester
• 2-Ethoxy-1-[[2'-[1-(trityl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylic Acid methyl Ester
• CID 15654710
• DTXSID00576396
• 2-Ethoxy-1-[[2/'-[1-(trityl)-1H-tetrazol-5-yl][1,1/'-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carbo
• 150058-29-0
• Methyl 2-ethoxy-1-({2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methyl)-1H-benzimidazole-4-carboxylate
• AMY22052
• 1H-Benzimidazole-4-carboxylic acid, 2-ethoxy-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-, methyl ester
• 2-Ethoxy-1-2'-1-(trityl)-1H-tetrazol-5-yl1,1'-biphenyl-4-ylmethyl-1H-benzimidazole-4-carboxylic acid methyl ester

• Inchi： 1S/C44H36N6O3/c1-3-53-43-45-40-38(42(51)52-2)24-15-25-39(40)49(43)30-31-26-28-32(29-27-31)36-22-13-14-23-37(36)41-46-47-48-50(41)44(33-16-7-4-8-17-33,34-18-9-5-10-19-34)35-20-11-6-12-21-35/h4-29H,3,30H2,1-2H3
• InChI Key： SXMRVYRVVJUQQY-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC2C(C(=O)OC)=CC=CC=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 696.28518
• Monoisotopic Mass: 696.28488903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.3E-7 g/L) (25 ºC),
• PSA: 96.95